Cas no 261951-70-6 (4-Fluoro-3-methylbenzyl bromide)

• Product Name: 4-Fluoro-3-methylbenzyl bromide
• CAS No: 261951-70-6
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD01631425
• CID: 92628
• PubChem ID: 2778135
• Update Time: 2025-06-08

4-Fluoro-3-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methylbenzyl bromide
• 4-(bromomethyl)-1-fluoro-2-methylBenzene
• 4-bromomethyl-1-fluoro-2-methyl-benzene
• AC1MCSM2
• ACMC-1CGIF
• CTK3J1303
• JRD-1123
• PC0363
• SureCN177531
• SCHEMBL177531
• DTXSID20380790
• PS-10042
• MFCD01631425
• ZZGGOSDHWXCOCA-UHFFFAOYSA-N
• SY227806
• 4-fluoro-3-methylbenzyl bromide, 97%
• 4-Fluoro-3-methylbenzyl bromide, AldrichCPR
• FT-0644156
• Benzene, 4-(bromomethyl)-1-fluoro-2-methyl-
• AKOS009158363
• EN300-1232078
• 261951-70-6
• D87871
• DB-046882
• 4-Fluoro-3-methylbenzylbromide

• MDL： MFCD01631425
• Inchi： 1S/C8H8BrF/c1-6-4-7(5-9)2-3-8(6)10/h2-4H,5H2,1H3
• InChI Key： ZZGGOSDHWXCOCA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C)C=1)F

Computed Properties

• Exact Mass: 201.97934
• Monoisotopic Mass: 201.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• Color/Form: liquid
• Density: 1.456
• Boiling Point: 80°C/3mm
• Flash Point: 80°C/3mm
• Refractive Index: 1.5450
• Water Partition Coefficient: Insoluble in water.
• PSA: 0
• Solubility: Not determined
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

4-Fluoro-3-methylbenzyl bromide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H318
• Warning Statement： P280-P305+P351+P338-P309-P310
• Hazardous Material transportation number：UN1760
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-Fluoro-3-methylbenzyl bromide

Comprehensive Overview of 4-Fluoro-3-methylbenzyl bromide (CAS No. 261951-70-6): Properties, Applications, and Industry Insights

4-Fluoro-3-methylbenzyl bromide (CAS No. 261951-70-6) is a specialized organic compound widely recognized for its versatility in pharmaceutical and agrochemical synthesis. As a brominated aromatic derivative, it serves as a critical building block in the development of bioactive molecules. The compound's unique structure, featuring a fluoro and methyl substituent on the benzene ring, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-Fluoro-3-methylbenzyl bromide has surged due to their role in drug discovery. Researchers prioritize fluorine-containing intermediates for their ability to improve metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). This aligns with the growing trend of precision medicine and targeted therapies, where fluorine substitution is a key strategy to optimize drug performance. The compound's CAS No. 261951-70-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From an industrial perspective, 4-Fluoro-3-methylbenzyl bromide is employed in the synthesis of crop protection agents and specialty chemicals. Its bromomethyl group facilitates nucleophilic substitutions, enabling the creation of complex molecular architectures. This property is particularly valuable in developing sustainable agrochemicals, a hot topic as the agricultural sector seeks eco-friendly solutions to enhance crop yields. The compound's compatibility with green chemistry principles further elevates its appeal, as industries aim to reduce environmental footprints.

Analytical characterization of 4-Fluoro-3-methylbenzyl bromide typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, which are critical for regulatory compliance in pharmaceutical applications. The compound's stability under controlled conditions and its well-documented spectral data make it a reliable choice for large-scale production. Notably, its CAS No. 261951-70-6 is often referenced in patent literature, underscoring its commercial significance.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like 4-Fluoro-3-methylbenzyl bromide. Computational models frequently analyze fluorine-substituted aromatics to predict their binding affinities and pharmacokinetic profiles. This intersection of cheminformatics and synthetic chemistry highlights the compound's role in accelerating high-throughput screening processes. As a result, suppliers and researchers increasingly collaborate to optimize its synthesis routes, ensuring cost-efficiency and scalability.

In summary, 4-Fluoro-3-methylbenzyl bromide (CAS No. 261951-70-6) stands at the forefront of fine chemical innovation. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique electrophilic reactivity and structural modularity. With the rise of personalized medicine and sustainable agriculture, this compound is poised to remain a pivotal tool in scientific advancement. Ongoing research and technological integration will likely expand its utility, solidifying its position in the global chemical marketplace.